Cas no 1261810-88-1 (8-Hydroxyquinoline-6-carbonyl chloride)

• Product Name: 8-Hydroxyquinoline-6-carbonyl chloride
• CAS No: 1261810-88-1
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 4822407
• Update Time: 2025-06-11

8-Hydroxyquinoline-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyquinoline-6-carbonyl chloride
• 8-Hydroxyquinoline-6-carbonyl chloride

• Inchi： 1S/C10H6ClNO2/c11-10(14)7-4-6-2-1-3-12-9(6)8(13)5-7/h1-5,13H
• InChI Key： PVHFXSAMAHJHSQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C(=CC=CN=2)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 8-Hydroxyquinoline-6-carbonyl chloride

Comprehensive Guide to 8-Hydroxyquinoline-6-carbonyl chloride (CAS No. 1261810-88-1): Properties, Applications, and Industry Insights

8-Hydroxyquinoline-6-carbonyl chloride (CAS No. 1261810-88-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This carbonyl chloride derivative of 8-hydroxyquinoline exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound due to its role in developing antimicrobial agents, chelating ligands, and fluorescent probes.

The growing demand for high-purity intermediates in drug discovery has spotlighted CAS 1261810-88-1. Its molecular structure combines the quinoline backbone with a reactive acyl chloride group, enabling facile conjugation with amines or alcohols. Recent studies highlight its utility in designing metal-organic frameworks (MOFs) and bioimaging dyes, aligning with trends in green chemistry and sustainable synthesis.

From an industrial perspective, 8-Hydroxyquinoline-6-carbonyl chloride addresses key challenges in small-molecule drug development. Its compatibility with cross-coupling reactions and click chemistry protocols makes it indispensable for creating targeted therapeutics. Notably, its derivatives show promise in addressing antibiotic resistance—a hot topic in 2024—by enhancing the efficacy of quinolone-based drugs.

Quality control of CAS 1261810-88-1 requires stringent protocols. Advanced analytical techniques like HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for regulatory compliance in GMP synthesis. Suppliers now emphasize traceability documentation and stability studies, responding to the pharmaceutical industry’s focus on supply chain transparency.

Innovative applications extend to electronic materials, where 8-hydroxyquinoline derivatives serve as electron transport layers in OLEDs. This intersects with the booming demand for flexible displays and energy-efficient lighting. Researchers are also exploring its photocatalytic properties for wastewater treatment solutions—a trending search term in environmental science.

For synthetic chemists, handling 8-Hydroxyquinoline-6-carbonyl chloride demands expertise in moisture-sensitive reactions. Best practices include inert atmosphere techniques and low-temperature protocols to preserve its reactivity. Recent patents disclose novel methods to improve its shelf life using stabilized formulations, addressing a common industry pain point.

The compound’s structure-activity relationships (SAR) continue to inspire medicinal chemistry innovations. Computational modeling studies predict its potential in neurological drug targets, coinciding with rising searches for Alzheimer’s disease research chemicals. Its metal-chelating ability further enables applications in nutraceutical formulations targeting mineral deficiencies.

Market analysts note a 15% annual growth in demand for functionalized quinoline derivatives, driven by personalized medicine trends. As CAS 1261810-88-1 gains traction, suppliers are expanding custom synthesis services and kilogram-scale production capabilities to meet diverse R&D needs while adhering to REACH regulations.